(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride

• IUPAC Name: (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid;hydrochloride
• InChI: InChI=1S/C10H10F3NO2.ClH/c11-7-4-9(13)8(12)2-5(7)1-6(14)3-10(15)16;/h2,4,6H,1,3,14H2,(H,15,16);1H/t6-;/m1./s1
• InChI Key: FZHZEWNJQKHBTG-FYZOBXCZSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)F)CC(CC(=O)O)N.Cl
• Isomeric SMILES: C1=C(C(=CC(=C1F)F)F)C[C@H](CC(=O)O)N.Cl
• Molecular Formula: C10H11ClF3NO2
• DSSTOX Substance ID: DTXSID90661609
• Molecular Weight: 269.65 g/mol
• CAS RN: 1204818-19-8

Description

“®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride” is a chemical compound. It is a key intermediate in the synthesis of Sitagliptin phosphate. Sitagliptin phosphate is an oral antihyperglycemic (anti-diabetic drug) of the dipeptidyl peptidase-4 (DPP-4) inhibitor class.

Synthesis Analysis

The synthesis of “®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride” involves several steps. An alternate formal synthesis of Sitagliptin phosphate is disclosed from 2,4,5-trifluorobenzadehyde in 8 linear steps with an overall yield of 31%. The chiral β-amino acid moiety present in sitaglitpin is installed via an asymmetric hydrogenation followed by a stereoselective Hofmann rearrangement as the key steps.

Molecular Structure Analysis

The molecular formula of “®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride” is C15 H18 F3 N O4. The molecular weight is 333.30.

Chemical Reactions Analysis

The key chemical reactions involved in the synthesis of “®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride” include an asymmetric hydrogenation and a stereoselective Hofmann rearrangement.

Scientific Research Applications

Medicinal Chemistry and Drug Development

®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride: serves as a key intermediate in the synthesis of Sitagliptin phosphate, a widely used antidiabetic drug. Let’s explore this further:

• Sitagliptin phosphate : Sitagliptin is an oral hypoglycemic agent that inhibits dipeptidyl peptidase-4 (DPP-4), an enzyme responsible for degrading incretin hormones. These hormones enhance insulin secretion and suppress glucagon release, ultimately improving blood glucose control in patients with type 2 diabetes. .

Mechanism of Action

Mode of Action

It is known that the compound is a chiral β-amino acid . Chiral compounds are known to interact with biological targets in a stereospecific manner, which means the compound’s 3D orientation can significantly influence its interaction with its target.

Biochemical Pathways

It has been used in the synthesis of sitagliptin phosphate , a drug used to treat type 2 diabetes. Sitagliptin works by inhibiting the enzyme DPP-4, which results in increased levels of incretin hormones, improved insulin release, and decreased glucagon release .

Result of Action

As a key intermediate in the synthesis of sitagliptin phosphate , it may share some of the antidiabetic effects of this drug.